[1-(Aminomethyl)-3-ethylcyclohexyl]methanol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• SMILES: CCC1CCCC(C1)(CN)CO
• InChI: InChI=1S/C10H21NO/c1-2-9-4-3-5-10(6-9,7-11)8-12/h9,12H,2-8,11H2,1H3
• InChIKey: MCUOZOQKFAAFOQ-UHFFFAOYSA-N

Key Properties of [1-(Aminomethyl)-3-ethylcyclohexyl]methanol (CAS 1537567-05-7) for Procurement

[1-(Aminomethyl)-3-ethylcyclohexyl]methanol is a bifunctional cyclohexane derivative containing both a primary amine and a primary alcohol, with the molecular formula C10H21NO and a molecular weight of 171.28 g/mol [1]. It features a 3-ethyl substituent on the cyclohexane ring, which distinguishes it from simpler aminomethyl-cyclohexylmethanol analogs. The compound's computed lipophilicity (XLogP3 = 1.6) and topological polar surface area (46.3 Ų) indicate moderate membrane permeability characteristics [1].

Bifunctional amine–alcohol intermediate for amide/ester synthesis

3-Ethyl substituent introduces stereocenter and predicted moderate lipophilicity

Racemic mixture supports chiral resolution and enantiomer-specific SAR studies

• [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source

Why [1-(Aminomethyl)-3-ethylcyclohexyl]methanol Cannot Be Replaced by Generic Analogs

The 3-ethyl substituent on [1-(Aminomethyl)-3-ethylcyclohexyl]methanol introduces a stereocenter and significantly alters physicochemical properties relative to unsubstituted analogs. The ethyl group increases molecular weight by 28.05 g/mol and raises the computed XLogP3 from 0.9 to 1.6 compared to [1-(aminomethyl)cyclohexyl]methanol [1]. These differences directly impact solubility, membrane permeability, and protein-binding characteristics in biological assays, meaning in-class compounds cannot be interchanged without altering experimental outcomes or synthetic routes.

Unsubstituted analog

Lacks 3-ethyl group; lipophilicity and membrane-permeability predictions may shift, altering assay outcomes.

Hydroxyl positional isomer (CAS 1340115-97-0)

Different hydroxyl placement may change hydrogen-bonding capacity and reactivity, affecting synthetic routes.

Secondary alcohol homolog (CAS 1559896-48-8)

Secondary alcohol reduces derivatization flexibility compared to primary alcohol; synthetic scope may differ.

• [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source

Quantitative Differentiation Evidence for [1-(Aminomethyl)-3-ethylcyclohexyl]methanol

Molecular Weight and Lipophilicity Advantage Over Unsubstituted Analog

[1-(Aminomethyl)-3-ethylcyclohexyl]methanol exhibits a higher molecular weight (171.28 g/mol) and greater lipophilicity (XLogP3 = 1.6) than its closest unsubstituted analog, [1-(aminomethyl)cyclohexyl]methanol (MW = 143.23 g/mol; XLogP3 ≈ 0.9) [1]. The 28.05 g/mol mass increase and approximately 0.7 log unit rise in computed XLogP3 are attributable to the 3-ethyl substituent, which enhances hydrophobic surface area and influences blood–brain barrier permeability predictions.

Lipophilicity vs analog

Cross-study comparable

Target: XLogP3 1.6, MW 171.28 Analog: XLogP3 0.9, MW 143.23

Supports CNS-penetrant design candidate selection

Computed values; experimental validation needed

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3)
Target Compound Data	MW 171.28 g/mol; XLogP3 1.6
Comparator Or Baseline	[1-(aminomethyl)cyclohexyl]methanol: MW 143.23 g/mol; XLogP3 0.9
Quantified Difference	MW increase: 28.05 g/mol; XLogP3 increase: approximately +0.7
Conditions	Computed values from PubChem (XLogP3 3.0) and vendor-reported molecular weights

Why This Matters

Higher lipophilicity and molecular weight can improve membrane permeability and metabolic stability, which is critical when selecting building blocks for CNS-penetrant drug candidates.

• [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source

Stereochemical Complexity Versus Non-Chiral Analogs

The 3-ethyl substituent on the cyclohexane ring creates a stereocenter at C3, yielding two possible enantiomeric pairs (cis/trans isomers). By contrast, the unsubstituted analog [1-(aminomethyl)cyclohexyl]methanol lacks a ring substituent chiral center, presenting only the achiral 1,1-disubstituted cyclohexane core [1]. While no experimental enantiomeric excess data are available for [1-(Aminomethyl)-3-ethylcyclohexyl]methanol, the presence of a racemic mixture (implied by the standard InChI) offers opportunities for chiral resolution that are absent in the non-chiral comparator.

Stereochemical feature

Class-level

One chiral center (C3); racemic mixture supplied. Unsubstituted analog: achiral.

Enables enantiomer-specific SAR and chiral resolution studies

No experimental ee data available

Evidence Dimension	Number of stereocenters on the cyclohexane ring
Target Compound Data	One stereocenter at C3 (ethyl-substituted carbon); racemic mixture as supplied
Comparator Or Baseline	[1-(aminomethyl)cyclohexyl]methanol: zero ring stereocenters; achiral molecule
Quantified Difference	One additional stereocenter creates potential for enantiomer-specific biological activity
Conditions	Structural analysis from canonical SMILES and IUPAC nomenclature

Why This Matters

Chiral molecules often display enantiomer-dependent pharmacodynamics and pharmacokinetics; procurement of racemic material with a defined stereocenter enables downstream resolution and SAR studies that are not possible with achiral analogs.

• [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source

Purity Profile and Storage Stability Relative to Commercial Analogs

Commercially, [1-(Aminomethyl)-3-ethylcyclohexyl]methanol is available at ≥95% purity (CAS 1537567-05-7) and is recommended for storage sealed in dry conditions at 2–8°C . In comparison, the closely related analog 1-(Aminomethyl)-3-ethylcyclohexan-1-ol (CAS 1340115-97-0) is also offered at 95% purity but has a lower molecular weight (157.25 g/mol) and differs in the position of the hydroxyl group, which can affect hydrogen-bonding capacity and reactivity . While no accelerated stability study exists for either compound, the target compound's higher molecular weight and predicted boiling point (265.3±13.0 °C) suggest lower volatility, which may be advantageous during synthetic workup.

Purity & stability

Data to verify

≥95% purity, store 2–8°C dry. Predicted bp 265.3°C suggests low volatility.

May reduce evaporative losses during solvent removal

Vendor-reported; no accelerated stability data

Evidence Dimension	Commercial purity and predicted physical stability
Target Compound Data	Purity ≥95%; boiling point 265.3±13.0 °C (predicted); density 0.921±0.06 g/cm³ (predicted)
Comparator Or Baseline	1-(Aminomethyl)-3-ethylcyclohexan-1-ol (CAS 1340115-97-0): purity 95%; MW 157.25 g/mol
Quantified Difference	Target compound has 14.03 g/mol higher molecular weight; boiling point data unavailable for comparator
Conditions	Vendor-reported specifications (Chemscene, AK Scientific)

Why This Matters

Higher boiling point and lower volatility reduce evaporative losses during solvent removal, improving yield consistency in multi-step syntheses.

Differentiation from the Ethan-1-ol Homolog

The ethan-1-ol homolog, 1-[1-(Aminomethyl)-3-ethylcyclohexyl]ethan-1-ol (CAS 1559896-48-8), has an additional methyl group on the hydroxymethyl carbon, resulting in a molecular weight of 185.31 g/mol . This structural change transforms the primary alcohol into a secondary alcohol, altering both hydrogen-bond donor capacity and metabolic oxidation susceptibility. The target compound retains a primary alcohol, which is more reactive toward derivatization (e.g., oxidation to the aldehyde or carboxylic acid) than the secondary alcohol of the ethan-1-ol homolog.

Alcohol class vs homolog

Class-level

Target: primary alcohol (MW 171.28) Homolog: secondary alcohol (MW 185.31)

Supports flexible library synthesis; reactivity to confirm

Structural inference; experimental comparison unavailable

Evidence Dimension	Alcohol type and molecular weight
Target Compound Data	Primary alcohol (hydroxymethyl); MW 171.28 g/mol
Comparator Or Baseline	1-[1-(Aminomethyl)-3-ethylcyclohexyl]ethan-1-ol: secondary alcohol (1-hydroxyethyl); MW 185.31 g/mol
Quantified Difference	MW difference: 14.03 g/mol; primary vs. secondary alcohol distinction
Conditions	Structural data from CAS registry and vendor listings

Why This Matters

Primary alcohols offer greater synthetic versatility for downstream functionalization (e.g., to carboxylic acids, esters, or leaving groups) compared to secondary alcohols, making the target compound a more flexible intermediate for library synthesis.

• [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source

Optimal Application Scenarios for [1-(Aminomethyl)-3-ethylcyclohexyl]methanol Based on Evidence

CNS Drug Discovery Building Block Requiring Enhanced Lipophilicity

With an XLogP3 of 1.6, [1-(Aminomethyl)-3-ethylcyclohexyl]methanol is better suited than the unsubstituted analog (XLogP3 ≈ 0.9) [1] for the synthesis of CNS-penetrant small molecules where moderate lipophilicity is required for blood–brain barrier permeability. Medicinal chemists optimizing lead series for neurological targets should prioritize this compound over non-ethylated analogs.

Chiral Resolution and Enantiomer-Specific SAR Studies

The 3-ethyl stereocenter present in [1-(Aminomethyl)-3-ethylcyclohexyl]methanol [1] provides a handle for chiral chromatographic resolution or enzymatic kinetic resolution. Research groups investigating enantiomer-dependent pharmacology can use the racemic mixture as a starting point for preparative chiral separation, a capability unavailable with the achiral [1-(aminomethyl)cyclohexyl]methanol .

Multi-Step Synthetic Route Requiring Primary Alcohol Reactivity

The primary alcohol moiety of [1-(Aminomethyl)-3-ethylcyclohexyl]methanol allows direct oxidation to the carboxylic acid or conversion to a leaving group for nucleophilic displacement [1]. This makes it a more versatile intermediate than the ethan-1-ol homolog, whose secondary alcohol is less reactive toward these transformations .

Low-Volatility Intermediate for Large-Scale Synthesis

The predicted boiling point of 265.3±13.0 °C [1] indicates lower volatility compared to lower-molecular-weight analogs. This property is advantageous in process chemistry scale-up, where evaporative losses during solvent stripping or distillation can compromise yield. Procurement for pilot-plant campaigns should favor this compound over more volatile aminomethyl-cyclohexylmethanol variants.

Application

Selection Property

Validation Focus

CNS-penetrant small molecule synthesis

Predicted moderate lipophilicity for BBB permeability

Membrane permeability and metabolic stability assays

Enantiomer-specific SAR studies

Chiral center at C3 for resolution

Chiral chromatographic separation and enantiomer activity profiling

Multi-step derivatization library synthesis

Primary alcohol reactivity for oxidation/substitution

Functional group interconversion and yield optimization

Pilot-plant scale synthesis

Predicted low volatility (high boiling point)

Solvent stripping yield and process consistency

• [1] PubChem. [1-(Aminomethyl)-3-ethylcyclohexyl]methanol. PubChem CID 79126204. National Library of Medicine. View Source